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Compound of Interest

Compound Name: Diaphen

Cat. No.: B1210617 Get Quote

Essential Safety and Handling Guide for Diaphen
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Diaphen (Diamiphene) in a laboratory setting. The information is

intended for researchers, scientists, and professionals in drug development to ensure the safe

handling and disposal of this chemical.

Chemical Identification:

Name: Diaphen (Diamiphene)

Chemical Name: 2-(diethylamino)ethyl chlorodiphenylacetate hydrochloride

CAS Number: 902-83-0

Molecular Formula: C₂₀H₂₅Cl₂NO₂

Hazard Summary
While specific occupational exposure limits for Diaphen have not been established, its

chemical structure as a chlorinated diphenyl compound suggests that it should be handled with

caution. The primary hazards are expected to be skin and eye irritation, and potential toxicity if

ingested or inhaled.[1]
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A comprehensive PPE strategy is crucial for the safe handling of Diaphen. The following table

summarizes the recommended PPE based on the potential routes of exposure.

Body Part Required PPE
Specifications and Best

Practices

Eyes/Face
Safety Goggles and Face

Shield

Wear tightly fitting safety

goggles conforming to EN 166

(EU) or NIOSH (US)

standards.[1] A face shield

should be worn in addition to

goggles when there is a risk of

splashing.

Skin/Body
Chemical-Resistant Lab Coat

and Apron

A lab coat made of a chemical-

resistant material should be

worn. For tasks with a higher

risk of splashes, an impervious

apron is recommended.[1]

Hands Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or punctures

before use. Change gloves

frequently and immediately if

contaminated.

Respiratory
Full-Face Respirator with

appropriate cartridges

In case of insufficient

ventilation or when handling

powders, a full-face respirator

with organic vapor and

particulate cartridges (e.g.,

ABEK-P3) should be used.[1]

Operational Plan: Safe Handling Procedures
Adherence to a strict operational plan is vital to minimize exposure and ensure a safe working

environment.
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1. Engineering Controls:

Always handle Diaphen in a well-ventilated area, preferably within a certified chemical fume

hood.

Ensure that an eyewash station and safety shower are readily accessible.

2. Procedural Steps for Handling:

Before starting any work, ensure all necessary PPE is available and in good condition.

Weigh and handle the solid form of Diaphen in a fume hood to avoid inhalation of dust

particles.

When preparing solutions, add Diaphen slowly to the solvent to avoid splashing.

Keep all containers of Diaphen tightly sealed when not in use.

3. Emergency Procedures:

Exposure Type Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. Seek immediate medical

attention.[1]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water for at least 15

minutes. Seek medical attention if irritation

persists.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]
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Disposal Plan
Proper disposal of Diaphen and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Type Disposal Protocol

Unused Diaphen

Dispose of as hazardous chemical waste

through a licensed disposal company. Do not

dispose of down the drain.

Contaminated Labware (e.g., glassware,

plasticware)

Rinse with an appropriate solvent (e.g., ethanol

or acetone) in a fume hood. Collect the rinse as

hazardous waste. The cleaned labware can

then be washed normally.

Contaminated PPE (e.g., gloves, apron)
Dispose of as hazardous waste in a designated,

sealed container.

Spill Cleanup Material

All materials used to clean up a spill of Diaphen

should be collected in a sealed, labeled

container and disposed of as hazardous

chemical waste.

Experimental Protocols
Currently, no specific experimental protocols involving Diaphen were cited in the provided

context. When conducting experiments with Diaphen, it is imperative to develop a detailed

protocol that includes a risk assessment and outlines the specific safety measures to be taken

at each step.

Visual Workflow for Safe Handling and Disposal of
Diaphen
The following diagram illustrates the logical workflow for the safe handling and disposal of

Diaphen in a laboratory setting.
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Workflow for Safe Handling and Disposal of Diaphen
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Caption: Logical workflow for Diaphen handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Diethylaminoethylchloride hydrochloride - Safety Data Sheet [chemicalbook.com]

To cite this document: BenchChem. [Personal protective equipment for handling Diaphen].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210617#personal-protective-equipment-for-
handling-diaphen]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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